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Compound of Interest

Compound Name: 3-Amino-4-nitropyridine

Cat. No.: B085709

An In-depth Technical Guide to 3-Amino-4-nitropyridine: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals
Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 3-Amino-4-nitropyridine. It is intended for an audience of researchers,
scientists, and professionals in the field of drug development and organic synthesis. This
document consolidates key data into structured tables, outlines experimental protocols, and
provides visual diagrams to illustrate its structure and synthesis workflow. 3-Amino-4-
nitropyridine is a substituted pyridine derivative with applications as a versatile intermediate in
the synthesis of more complex molecules, including pharmaceutically active compounds.

Chemical Identity and Structure

3-Amino-4-nitropyridine is an aromatic heterocyclic compound. The structure consists of a
pyridine ring substituted with an amino group (-NHz) at the 3-position and a nitro group (-NO2)
at the 4-position.

Table 1: Chemical Identifiers for 3-Amino-4-nitropyridine
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Identifier Value

IUPAC Name 4-nitropyridin-3-amine[1]

CAS Number 13505-02-7[1]

Molecular Formula CsHsN3O2[1]

SMILES C1=CN=C(C=C1N)--INVALID-LINK--[O-]

inChi INChl=1S/C5H5N302/c6-4-3-7-2-1-
5(4)8(9)10/h1-3H,6H2[1]

InChlKey SXIUYRNIWXQXEA-UHFFFAOYSA-N

Note: Some chemical suppliers and databases may use the isomeric name 4-Amino-3-
nitropyridine (CAS 1681-37-4) which has the amino and nitro groups at the 4 and 3 positions,
respectively. Careful verification of the specific isomer is crucial for experimental work.

Physicochemical Properties

The physicochemical properties of 3-Amino-4-nitropyridine are summarized below. These
properties are essential for its handling, storage, and application in chemical reactions.

Table 2: Physicochemical Properties of 3-Amino-4-nitropyridine

Property Value Source
Molecular Weight 139.11 g/mol [1]
Appearance Yellow powder/solid [2]
Melting Point 205 °C [3]

Soluble in common organic

solvents like ethanol and

Solubility )
dichloromethane; less soluble
in water.[4][5]
pKa Data not readily available
LogP 0.6 [1]
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Synthesis and Experimental Protocols

3-Amino-4-nitropyridine and its isomers are typically synthesized through the nitration of an
aminopyridine precursor. The following is a representative experimental protocol for the
synthesis of the related isomer, 4-Amino-3-nitropyridine, which illustrates the general
methodology.

Synthesis of 4-Amino-3-nitropyridine from 4-
Aminopyridine[6]

Materials:

Pyridin-4-amine (5.0 g, 50.0 mmol)

Concentrated sulfuric acid (20 mL)

Fuming nitric acid (2.5 mL)

e Ice

Ammonia solution

Equipment:

e Round-bottom flask

o Magnetic stirrer

e |ce bath

e Dropping funnel

e Heating mantle

Filtration apparatus

Procedure:
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 Dissolve pyridin-4-amine (5.0 g) in concentrated sulfuric acid (20 mL) in a round-bottom
flask, maintaining the temperature with an ice bath.

e Slowly add fuming nitric acid (2.5 mL) dropwise to the solution, ensuring the reaction
temperature remains between 0-10 °C.

 After the addition is complete, continue stirring the reaction mixture at 0-10 °C for 5 hours.
o Allow the mixture to warm to room temperature, then heat it to 90°C for 3 hours.

o Cool the reaction mixture to room temperature and stir overnight.

o Slowly pour the reaction mixture into ice water.

e Neutralize the solution by adjusting the pH to 7 with ammonia.

o Collect the resulting yellow precipitate by filtration.

e Dry the precipitate under reduced pressure to yield 4-amino-3-nitropyridine.

Purification: The crude product can be purified by recrystallization from a suitable solvent such
as an ethanol/water mixture.

Analysis: The identity and purity of the synthesized compound can be confirmed using various
analytical techniques, including:

e Mass Spectrometry: To confirm the molecular weight.[6]
e FTIR and FT-Raman Spectroscopy: To identify characteristic functional groups.[7]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To elucidate the chemical
structure.[7]

Spectroscopic and Reactivity Profile

Spectroscopic Characterization: Detailed spectroscopic studies of 4-amino-3-nitropyridine have
been performed.[7] Fourier Transform Infrared (FTIR) and FT-Raman spectra have been
recorded and analyzed, with vibrational assignments supported by density functional theory
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(DFT) calculations.[7] *H and 3C NMR chemical shifts have also been calculated to aid in
structural confirmation.[7]

Reactivity: 3-Amino-4-nitropyridine is a valuable intermediate in organic synthesis.[4][5] The
amino group can undergo reactions such as acylation, alkylation, and diazotization. The nitro
group can be reduced to an amino group, providing a pathway to diamino-pyridines. The
pyridine ring itself can participate in nucleophilic substitution reactions, often facilitated by the
electron-withdrawing nitro group.

Safety and Handling

3-Amino-4-nitropyridine is a chemical that requires careful handling. The following safety
precautions should be observed.

Hazard Statements:

o Harmful if swallowed, in contact with skin, or if inhaled.[8]
» Causes skin and serious eye irritation.[8]

e May cause respiratory irritation.[8]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

» Wash skin thoroughly after handling.[2]

e Use only outdoors or in a well-ventilated area.[2]

o Wear protective gloves, protective clothing, eye protection, and face protection.[2]
« If swallowed, call a POISON CENTER or doctor.[2]

e If on skin, wash with plenty of soap and water.[2]

o If in eyes, rinse cautiously with water for several minutes.[2]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.researchgate.net/publication/322196928_Structural_Spectroscopic_Characterization_and_Docking_Study_of_4-Amino-3-Nitropyridine_with_Experimental_Technique_and_Quantum_Chemical_Calculations
https://www.researchgate.net/publication/322196928_Structural_Spectroscopic_Characterization_and_Docking_Study_of_4-Amino-3-Nitropyridine_with_Experimental_Technique_and_Quantum_Chemical_Calculations
https://www.benchchem.com/product/b085709?utm_src=pdf-body
https://www.chembk.com/en/chem/4-Pyridinamine,%203-nitro-
https://www.pipzine-chem.com/products/pyridine/4-amino-3-nitropyridine.html
https://www.benchchem.com/product/b085709?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC360630010&productDescription=4-AMINO-3-NITROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC360630010&productDescription=4-AMINO-3-NITROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC360630010&productDescription=4-AMINO-3-NITROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Store in a well-ventilated place and keep the container tightly closed.[2]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information
before handling this compound.

Visualizations

The following diagrams illustrate the chemical structure and a general synthesis workflow for a
related isomer.

Caption: Chemical structure of 3-Amino-4-nitropyridine.
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Caption: Synthesis workflow for 4-Amino-3-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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